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Compound of Interest

Compound Name: TZ9

Cat. No.: B15565453 Get Quote

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the TZ9 Rad6 inhibitor for use by researchers, scientists, and drug

development professionals.

Introduction
TZ9 is a cell-permeable triazine compound that functions as a selective inhibitor of the Rad6

ubiquitin-conjugating enzyme (E2 enzyme).[1][2] It directly targets the catalytic site of human

Rad6B, inhibiting its ability to form a thioester bond with ubiquitin and subsequent substrate

ubiquitination. This inhibition disrupts key cellular processes, including DNA damage tolerance

and protein degradation pathways. Specifically, TZ9 has been shown to inhibit the

ubiquitination of histone H2A and Proliferating Cell Nuclear Antigen (PCNA), downregulate β-

catenin, and induce G2/M cell cycle arrest and apoptosis in cancer cells. Given its role in

critical cellular pathways, TZ9 is a valuable tool for studying the function of Rad6 and for

potential therapeutic development.

Quantitative Data Summary
The following table summarizes the key quantitative data for the TZ9 Rad6 inhibitor.
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Property Value Source

Molecular Weight 366.33 g/mol

Appearance Pale yellow solid

Purity ≥99% (HPLC)

Solubility (DMSO) ≥ 40 mg/mL to 100 mg/mL

Solubility (Aqueous Buffer)

Sparingly soluble. A 1:2

solution of DMSO:PBS (pH

7.2) yields a solubility of

approximately 0.3 mg/mL.

Storage (Powder)
-20°C for up to 3 years or 4°C

for up to 2 years.

Storage (Stock Solution in

DMSO)

-20°C for up to 1 year or -80°C

for up to 2 years. Aliquoting is

recommended to avoid

repeated freeze-thaw cycles.

In Vitro IC50
~6 µM in MDA-MB-231 cells

(72 h)

Experimental Protocols
Preparation of a 10 mM TZ9 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TZ9 in Dimethyl Sulfoxide

(DMSO).

Materials:

TZ9 Rad6 Inhibitor powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials
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Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate TZ9 to Room Temperature: Before opening, allow the vial of TZ9 powder to

equilibrate to room temperature for at least 15-20 minutes to prevent condensation of

moisture.

Weigh TZ9 Powder: Carefully weigh out the desired amount of TZ9 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.366

mg of TZ9 (see calculation below).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the TZ9 powder. For

a 10 mM stock solution from 0.366 mg of TZ9, add 100 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the TZ9 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid

dissolution if necessary.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes or amber vials.

Storage: Store the aliquots at -20°C or -80°C.

Calculation for 10 mM Stock Solution:

Molecular Weight (MW) of TZ9: 366.33 g/mol

Desired Concentration (C): 10 mM = 0.010 mol/L

Desired Volume (V): 1 mL = 0.001 L

Mass (g) = C (mol/L) x V (L) x MW ( g/mol )
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Mass (g) = 0.010 mol/L x 0.001 L x 366.33 g/mol = 0.00036633 g

Mass (mg) = 0.366 mg

Preparation of Working Solutions
For Cell-Based Assays:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM TZ9 stock solution at room

temperature.

Dilute in Culture Medium: Prepare the final working concentration by diluting the stock

solution directly into the cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

low (typically ≤ 0.1%) to avoid solvent-induced toxicity. Always include a vehicle control

(medium with the same final DMSO concentration) in your experiments.

Stability in Aqueous Solutions: Aqueous solutions of TZ9 are not recommended for storage

for more than one day. Prepare fresh working solutions for each experiment.

Signaling Pathways and Workflows
Rad6 Signaling Pathway Inhibition by TZ9
The following diagram illustrates the key components of the Rad6 signaling pathway and the

inhibitory action of TZ9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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